Cas no 870889-20-6 ((1R,3R,5S)-tert-Butyl3-hydroxy-3-methyl-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: (1R,3R,5S)-tert-Butyl3-hydroxy-3-methyl-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 870889-20-6
• Molecular Formula: C₁₃H₂₃NO₃
• Molecular Weight: 241.32662
• CID: 69164
• PubChem ID: 53395263

(1R,3R,5S)-tert-Butyl3-hydroxy-3-methyl-8-azabicyclo3.2.1octane-8-carboxylate Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• (1R,3R,5S)-TERT-BUTYL 3-HYDROXY-3-METHYL-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-hydroxy-3-methyl-, 1,1-dimethylethyl ester
• 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• exo-3-(Boc-amino)-1,6-dimethylcycloheptanol
• 870889-20-6
• SY344123
• O-DEMETHLYTRAMADOL
• MFCD34169245
• DTXSID50694094
• F89193
• EN300-5609288
• SCHEMBL2708315
• FT-0658643
• SLERKVCWNKEZEG-UHFFFAOYSA-N
• tert-Butyl3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• DB-011673
• (1R,3R,5S)-tert-butyl3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate

• MDL： MFCD23701452
• InChIKey： SLERKVCWNKEZEG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H23NO3/c1-12(2,3)17-11(15)14-9-5-6-10(14)8-13(4,16)7-9/h9-10,16H,5-8H2,1-4H3
• SMILES： CC(C)(C)OC(=O)N1C2CCC1CC(C)(C2)O

Computed Properties

• Exact Mass: 241.16800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 241.168
• Heavy Atom Count: 17
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• LogP: 2.23720
• PSA: 49.77000
• Refractive Index: 1.511
• Boiling Point: 331.166 °C at 760 mmHg
• Flash Point: 331.166 °C at 760 mmHg
• Density: 1.114

(1R,3R,5S)-tert-Butyl3-hydroxy-3-methyl-8-azabicyclo3.2.1octane-8-carboxylate Security Information

(1R,3R,5S)-tert-Butyl3-hydroxy-3-methyl-8-azabicyclo3.2.1octane-8-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%